Cas no 522602-16-0 (tert-Butyl 3-(2-amino-ethyl)-phenylcarbamate)

• Product name: tert-Butyl 3-(2-amino-ethyl)-phenylcarbamate
• CAS No: 522602-16-0
• MF: C₁₃H₂₀N₂O₂
• MW: 236.3101
• MDL: MFCD09701237
• CID: 365834
• PubChem ID: 84820056

tert-Butyl 3-(2-amino-ethyl)-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, [3-(2-aminoethyl)phenyl]-, 1,1-dimethylethyl ester (9CI)
• 3-(2-aminoethyl)-N-(tert-butoxycarbonyl)phenylamine
• [3-(2-Amino-ethyl)-phenyl]-carbamic acid tert-butyl ester
• tert-Butyl (3-(2-aminoethyl)phenyl)carbamate
• [3-(2-Amino-ethyl)-phenyl]-carbamic acid tert-butyl ester, AldrichCPR
• Carbamicacid,[3-(2-aminoethyl)phenyl]-,1,1-dimethylethyl ester(9ci)
• 522602-16-0
• BS-28748
• tert-butyl N-[3-(2-aminoethyl)phenyl]carbamate
• MFCD09701237
• SB37492
• Carbamic acid, [3-(2-aminoethyl)phenyl]-, 1,1-dimethylethyl ester
• tert-Butyl [3-(2-Amino-ethyl)-phenyl]carbamate
• F79220
• EN300-746802
• CS-0021980
• AKOS024261985
• [3-(2-Amino-ethyl)-phenyl]-carbamic acid t-butyl ester
• tert-Butyl 3-(2-amino-ethyl)-phenylcarbamate

• MDL： MFCD09701237
• Inchi： InChI=1S/C13H20N2O2/c1-13(2,3)17-12(16)15-11-6-4-5-10(9-11)7-8-14/h4-6,9H,7-8,14H2,1-3H3,(H,15,16)
• InChI Key： XANDGNGDUKBWOM-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NC1=CC=CC(CCN)=C1)=O)C

Computed Properties

• Exact Mass: 236.1526
• Monoisotopic Mass: 236.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• PSA: 64.35

Additional information on tert-Butyl 3-(2-amino-ethyl)-phenylcarbamate

Comprehensive Overview of tert-Butyl 3-(2-amino-ethyl)-phenylcarbamate (CAS No. 522602-16-0)

tert-Butyl 3-(2-amino-ethyl)-phenylcarbamate, with the CAS number 522602-16-0, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and material science applications. Its unique structure, featuring both an aminoethyl and a tert-butyl carbamate group, makes it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for tert-Butyl 3-(2-amino-ethyl)-phenylcarbamate has surged due to its role in the synthesis of small-molecule inhibitors and peptide mimetics. Researchers are particularly interested in its potential applications in neurological disorders and cancer therapeutics, aligning with the growing focus on precision medicine. The compound's carbamate moiety is also being explored for its stability and bioavailability, which are critical factors in modern drug design.

One of the most frequently asked questions about CAS 522602-16-0 is its solubility and reactivity profile. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for various reaction conditions. Its aminoethyl group allows for further functionalization, enabling the creation of diverse derivatives for high-throughput screening.

The synthesis of tert-Butyl 3-(2-amino-ethyl)-phenylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and amide coupling. These methods are optimized to ensure high yield and purity, which are essential for pharmaceutical-grade intermediates. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthetic routes for this compound, addressing the industry's shift toward sustainable practices.

From a commercial perspective, 522602-16-0 is available through specialized chemical suppliers, often in gram to kilogram quantities. Its pricing and availability are influenced by factors such as raw material costs and global supply chain dynamics. For researchers, it is crucial to verify the compound's certificate of analysis (CoA) to ensure compliance with experimental requirements.

In summary, tert-Butyl 3-(2-amino-ethyl)-phenylcarbamate (CAS No. 522602-16-0) is a pivotal building block in medicinal chemistry, with expanding applications in drug development. Its structural features and synthetic adaptability make it a subject of ongoing research, particularly in areas like targeted therapy and bioconjugation. As the scientific community continues to explore its potential, this compound remains a key player in advancing innovative therapeutic solutions.